Cas no 1354952-00-3 (3-methoxy-3-(trifluoromethyl)pyrrolidine)

• Product Name: 3-methoxy-3-(trifluoromethyl)pyrrolidine
• CAS No: 1354952-00-3
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• MDL: MFCD20441670
• CID: 5574027
• PubChem ID: 54595516
• Update Time: 2026-03-11

3-methoxy-3-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-methoxy-3-(trifluoromethyl)-
• 3-methoxy-3-(trifluoromethyl)pyrrolidine
• F8881-3869
• KZMBLHMFRVHVQT-UHFFFAOYSA-N
• AKOS026729848
• SCHEMBL25005027
• EN300-90522
• G71243
• 1354952-00-3

• MDL： MFCD20441670
• Inchi： 1S/C6H10F3NO/c1-11-5(6(7,8)9)2-3-10-4-5/h10H,2-4H2,1H3
• InChI Key： KZMBLHMFRVHVQT-UHFFFAOYSA-N
• SMILES： N1CCC(OC)(C(F)(F)F)C1

Computed Properties

• Exact Mass: 169.07144843g/mol
• Monoisotopic Mass: 169.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 126.6±40.0 °C at 760 mmHg
• Flash Point: 30.4±27.3 °C
• Vapor Pressure: 11.6±0.2 mmHg at 25°C
• pka: 8.14±0.10(Predicted)

3-methoxy-3-(trifluoromethyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-methoxy-3-(trifluoromethyl)pyrrolidine

Comprehensive Guide to 3-Methoxy-3-(trifluoromethyl)pyrrolidine (CAS No. 1354952-00-3): Properties, Applications, and Market Insights

3-Methoxy-3-(trifluoromethyl)pyrrolidine (CAS No. 1354952-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyrrolidine ring substituted with a methoxy group and a trifluoromethyl moiety, making it a versatile building block for drug discovery and material science. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, key properties for bioactive molecules.

In recent years, the demand for fluorinated pyrrolidine derivatives like 3-methoxy-3-(trifluoromethyl)pyrrolidine has surged due to their applications in developing kinase inhibitors and GPCR-targeted therapies. Researchers are particularly interested in its potential for treating central nervous system (CNS) disorders, a hot topic in 2024's pharmaceutical landscape. The compound's unique stereochemistry also makes it valuable for creating chiral catalysts in asymmetric synthesis.

The synthesis of CAS 1354952-00-3 typically involves multi-step organic reactions starting from pyrrolidine precursors. Modern synthetic approaches emphasize green chemistry principles, addressing the growing industry focus on sustainable manufacturing. Analytical characterization using NMR, HPLC, and mass spectrometry confirms the high purity (>98%) required for pharmaceutical applications. Stability studies show this compound maintains integrity under standard storage conditions (2-8°C in inert atmosphere).

Market analysis reveals expanding applications of 3-methoxy-3-(trifluoromethyl)pyrrolidine in crop protection chemicals, with major agrochemical companies investigating its derivatives as novel fungicides. The global market for such fluorinated heterocycles is projected to grow at 6.8% CAGR through 2028, driven by increasing R&D investments in both pharma and agro sectors. Current price trends indicate premium valuation for GMP-grade material due to stringent quality requirements in drug development pipelines.

From a regulatory perspective, 1354952-00-3 is not classified as hazardous under current GHS standards when handled properly. However, researchers should follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) including gloves and safety goggles is recommended during handling procedures. The compound's environmental fate and ecotoxicological profile are currently under study as part of broader industry efforts to assess PFAS alternatives.

Innovative applications continue to emerge for this pyrrolidine derivative, including its use in liquid crystal formulations for advanced display technologies and as a ligand in transition metal catalysis. Recent patent filings (2022-2024) highlight its incorporation into novel PET imaging agents for oncology applications. These developments position 3-methoxy-3-(trifluoromethyl)pyrrolidine as a compound of growing importance across multiple high-tech industries.

For researchers sourcing this material, technical specifications should include enantiomeric purity (when applicable), residual solvent content, and certificate of analysis details. Leading suppliers typically offer custom synthesis services and bulk quantities to support both discovery-phase and scale-up needs. The compound's stability profile allows for international shipping under standard chemical transport regulations, facilitating global research collaboration.

Future research directions for CAS 1354952-00-3 derivatives may explore their potential in RNA-targeting therapeutics and next-generation antimicrobial agents. The compound's structural features make it particularly interesting for addressing drug resistance challenges, a critical focus area in modern medicinal chemistry. Computational modeling studies predict favorable ADME properties for many of its derivatives, suggesting promising clinical translation potential.

Quality control protocols for 3-methoxy-3-(trifluoromethyl)pyrrolidine emphasize rigorous testing for heavy metal contaminants and other impurities that could affect downstream applications. Advanced analytical techniques like chiral HPLC and LC-MS/MS are increasingly employed to meet the stringent requirements of regulatory submissions. These quality assurance measures support the compound's use in GMP-compliant manufacturing processes for active pharmaceutical ingredients (APIs).

In conclusion, 3-methoxy-3-(trifluoromethyl)pyrrolidine (CAS No. 1354952-00-3) represents an important structural motif in contemporary chemical research. Its combination of fluorine chemistry and heterocyclic architecture offers multiple avenues for innovation across therapeutic development, agricultural science, and advanced materials. As synthetic methodologies improve and application knowledge expands, this compound is poised to play an increasingly significant role in addressing complex challenges across the chemical sciences landscape.